Cas no 2224-37-5 (2-Pentanol, 1-nitro-)

• Product Name: 2-Pentanol, 1-nitro-
• CAS No: 2224-37-5
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• CID: 281566
• PubChem ID: 226820
• Update Time: 2025-04-19

2-Pentanol, 1-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanol, 1-nitro-
• 1-nitropentan-2-ol
• 1-Nitro-2-pentanol
• 1-nitro-pentan-2-ol
• 1-Nitro-pentanol-(2)
• 2-Hydroxy-1-nitro-pentan
• AC1L5F1J
• AC1Q21T8
• AG-E-62576
• AR-1C4897
• CTK1A6368
• Nitromethyl-propyl-carbinol
• NSC17681
• SCHEMBL2460939
• 1-nitropentanol-2
• 2224-37-5
• NSC 17681
• NSC-17681
• DTXSID10280614
• DS-004331

• Inchi： 1S/C5H11NO3/c1-2-3-5(7)4-6(8)9/h5,7H,2-4H2,1H3
• InChI Key： ACNMOTQCLBFDMQ-UHFFFAOYSA-N
• SMILES： OC(C[N+](=O)[O-])CCC

Computed Properties

• Exact Mass: 133.07393
• Monoisotopic Mass: 133.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 88.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.0847
• Boiling Point: 270.66°C (rough estimate)
• Flash Point: 99.1°C
• Refractive Index: 1.4493
• PSA: 63.37
• LogP: 0.94730